![molecular formula C13H17N3O3S2 B2933518 N-{6-[(diethylamino)sulfonyl]benzothiazol-2-yl}acetamide CAS No. 865592-29-6](/img/structure/B2933518.png)
N-{6-[(diethylamino)sulfonyl]benzothiazol-2-yl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-{6-[(diethylamino)sulfonyl]benzothiazol-2-yl}acetamide” is a chemical compound that belongs to the benzothiazole class . Benzothiazoles are heterocyclic compounds that are known for their wide range of biological properties . They are often used as starting materials for the synthesis of larger, usually bioactive structures .
Synthesis Analysis
The synthesis of benzothiazole derivatives, such as “N-{6-[(diethylamino)sulfonyl]benzothiazol-2-yl}acetamide”, can be achieved through various synthetic pathways. These include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Chemical Reactions Analysis
Benzothiazoles, including “N-{6-[(diethylamino)sulfonyl]benzothiazol-2-yl}acetamide”, can undergo a variety of chemical reactions. For instance, they can react with o-iodoanilines or electron-rich aromatic amines with K2S and DMSO to provide 2-unsubstituted benzothiazoles .Scientific Research Applications
Antitumor Applications
Benzothiazole derivatives have been identified as having antitumor properties. They can be used in the development of new therapeutic agents targeting various forms of cancer .
Antiviral and Anti-HIV Activities
These compounds also exhibit antiviral and anti-HIV activities, making them valuable in the research for treatments against viral infections and HIV .
Microbiological Agents
As microbiological agents, benzothiazole derivatives can contribute to the study of new antibiotics or agents against microbial infections .
Autoimmune and Inflammatory Diseases
Research has shown that these derivatives can be applied in treating autoimmune and inflammatory diseases , potentially aiding in conditions such as arthritis or lupus .
Neurological Disorders
There is evidence that benzothiazole derivatives can be used in the prevention and treatment of neurological disorders such as epilepsy , amyotrophic lateral sclerosis , and possibly in pain management as analgesics .
Organ Transplantation
These compounds may play a role in the prevention of solid organ transplant rejection, contributing to the field of transplant medicine .
properties
IUPAC Name |
N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O3S2/c1-4-16(5-2)21(18,19)10-6-7-11-12(8-10)20-13(15-11)14-9(3)17/h6-8H,4-5H2,1-3H3,(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCYNMSGTMVJTMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.